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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the

health and safety of Reactive Red 24 (CAS No. 70210-20-7). A comprehensive toxicological

and ecotoxicological dataset for this substance is not readily available in the public domain.

Many standard toxicological endpoints lack quantitative data, indicating a need for further

research.

Executive Summary
Reactive Red 24 is a synthetic azo dye used in the textile industry.[1] Based on available

Safety Data Sheets (SDS), the primary identified hazard is skin sensitization, with the potential

to cause allergic skin reactions.[2][3] However, there is a significant lack of publicly available

quantitative data for acute toxicity, genotoxicity, carcinogenicity, and environmental toxicity. This

guide provides a structured overview of the known information and highlights critical data gaps.
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Property Value Reference

CAS Number 70210-20-7 [3]

Molecular Formula C26H17ClN7Na3O10S3 [3]

Molecular Weight 788.1 g/mol [3]

Appearance Red powder [4]

Solubility Soluble in water [4]

Toxicological Data
A comprehensive toxicological profile for Reactive Red 24 is not available. The following tables

summarize the existing data, which is largely qualitative.
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Endpoint Finding Quantitative Data

Acute Toxicity (Oral) No data available No data available

Acute Toxicity (Dermal) No data available No data available

Acute Toxicity (Inhalation) No data available No data available

Skin Corrosion/Irritation May cause skin irritation No data available

Serious Eye Damage/Irritation May cause eye irritation No data available

Respiratory Sensitization

Repeat exposure to high dust

concentrations of some

reactive dyes may cause

respiratory hypersensitivity.[5]

Reactive dyes as a class have

been identified as potential

respiratory sensitizers causing

occupational asthma.[6]

No specific data available for

Reactive Red 24

Skin Sensitization
May cause an allergic skin

reaction.[2][3]

No data available (e.g., EC3,

NOEL)

Germ Cell Mutagenicity No data available No data available

Carcinogenicity No data available No data available

Reproductive Toxicity No data available No data available

STOT-Single Exposure No data available No data available

STOT-Repeated Exposure No data available No data available

Aspiration Hazard No data available No data available

Ecotoxicological Data
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Endpoint Finding Quantitative Data

Toxicity to Fish No data available No data available

Toxicity to Daphnia No data available No data available

Toxicity to Algae No data available No data available

Persistence and Degradability No data available No data available

Bioaccumulative Potential No data available No data available

Experimental Protocols
As specific experimental data for Reactive Red 24 is largely unavailable, this section provides a

generalized protocol for a key toxicological endpoint: the in vitro Skin Sensitization: Direct

Peptide Reactivity Assay (DPRA), as per OECD Guideline 442C. This is a hypothetical

application to illustrate the methodology.

Objective: To determine the potential of a substance to induce skin sensitization by measuring

its reactivity with synthetic peptides containing cysteine and lysine.

Materials:

Test substance (Reactive Red 24)

Cysteine-containing peptide (Ac-RFAACAA-COOH)

Lysine-containing peptide (Ac-RFAAKAA-COOH)

Acetonitrile (ACN)

Ammonium acetate buffer

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:
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Preparation of Solutions: Prepare stock solutions of the cysteine and lysine peptides in the

appropriate buffer. Prepare a stock solution of Reactive Red 24 in a suitable solvent (e.g.,

acetonitrile).

Incubation: Mix the test substance solution with each peptide solution in a 1:10 (peptide to

substance) molar ratio for the cysteine peptide and a 1:50 ratio for the lysine peptide.

Incubate the mixtures for 24 hours at 25°C.

Analysis: Following incubation, analyze the samples by HPLC to determine the percentage

of remaining (unreacted) peptide.

Data Interpretation: Calculate the peptide depletion percentage for both cysteine and lysine.

Based on the mean depletion, classify the substance into one of four reactivity classes: no to

minimal reactivity, low reactivity, moderate reactivity, or high reactivity.

Visualizations
As there is no specific data on signaling pathways for Reactive Red 24, the following diagrams

illustrate a generic experimental workflow and a logical framework for hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1604529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1604529?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CAS 70210-20-7: Reactive Red 24 | CymitQuimica [cymitquimica.com]

2. chemicalbook.com [chemicalbook.com]

3. Reactive Red 24 | C26H17ClN7Na3O10S3 | CID 160059 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Reactive Red 24 | 70210-20-7 [chemicalbook.com]

5. spaceint.com [spaceint.com]

6. Occupational respiratory allergy to reactive dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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